2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amine

• IUPAC Name: 2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amine
• InChI: InChI=1S/C14H23NO/c1-12(13-8-6-5-7-9-13)10-15-11-14(2,3)16-4/h5-9,12,15H,10-11H2,1-4H3
• InChI Key: CSKVCNJMCBJEKH-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC(C)(C)OC)C1=CC=CC=C1
• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol

Description

2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amine, also known as methamphetamine or crystal meth, is a highly addictive drug that affects the central nervous system. While its recreational use is illegal and associated with severe health risks, methamphetamine has also been studied for its potential therapeutic applications.

Mechanism of Action

Methamphetamine works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain, which leads to feelings of euphoria, increased energy, and decreased appetite. However, prolonged use can lead to neurotoxicity and damage to the brain's dopamine receptors, leading to addiction and other health problems.
Biochemical and physiological effects
The use of 2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amineine can have a range of biochemical and physiological effects on the body, including increased heart rate and blood pressure, decreased appetite, and increased body temperature. Long-term use can also lead to dental problems, skin sores, and mental health issues such as anxiety, paranoia, and depression.

Advantages and Limitations for Lab Experiments

Methamphetamine has been used in laboratory experiments to study its effects on the brain and behavior. Its ability to increase dopamine levels has been useful in studying addiction and reward pathways in the brain. However, its potential for abuse and addiction makes it difficult to use in experiments involving human subjects.

Future Directions

Future research on 2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amineine should focus on developing safer and more effective treatments for ADHD, obesity, and other conditions. Studies should also aim to better understand the long-term effects of 2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amineine use on the brain and body, as well as the underlying mechanisms of addiction and relapse. Additionally, research should explore alternative synthesis methods that are safer and more environmentally friendly.
Conclusion
In conclusion, while 2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amine, or 2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amineine, is a highly addictive drug with severe health risks, it has also been studied for its potential therapeutic applications. Its ability to increase dopamine levels has been useful in studying addiction and reward pathways in the brain, but its potential for abuse and addiction makes it difficult to use in experiments involving human subjects. Future research should focus on developing safer and more effective treatments for ADHD, obesity, and other conditions, as well as exploring alternative synthesis methods that are safer and more environmentally friendly.

Synthesis Methods

The synthesis of 2-methoxy-2-methyl-N-(2-phenylpropyl)propan-1-amineine involves the reduction of ephedrine or pseudoephedrine with chemicals such as lithium aluminum hydride or red phosphorus and iodine. This process can be dangerous and is often associated with explosions and fires, making it a concern for public safety.

Scientific Research Applications

Methamphetamine has been studied for its potential therapeutic applications, particularly in the treatment of attention deficit hyperactivity disorder (ADHD), obesity, and narcolepsy. However, due to its high potential for abuse and addiction, these studies have been limited and controversial.